Cas no 3111-54-4 (2-Phenylthiopyridine)

2-Phenylthiopyridine structure
2-Phenylthiopyridine structure
Product Name:2-Phenylthiopyridine
CAS No:3111-54-4
MF:C11H9NS
MW:187.260861158371
CID:43823
PubChem ID:817760
Update Time:2025-07-30

2-Phenylthiopyridine Chemical and Physical Properties

Names and Identifiers

    • 2-Phenylthiopyridine
    • 2-(phenylsulfanyl)pyridine
    • 2-pyridyl phenyl sulfide
    • phenyl 2-pyridinyl sulfide
    • Phenyl 2-pyridyl sulfide
    • 2-(Phenylthio)pyridine
    • pyridine, 2-(phenylthio)-
    • CHEMBL2131828
    • phenyl pyridin-2-yl sulfide
    • SCHEMBL2225278
    • 3111-54-4
    • 2-phenylsulfanylpyridine
    • HMS2804H22
    • J-506532
    • phenylthiopyridine
    • SMR000475755
    • AKOS006242737
    • MLS001180971
    • DWBYVHWWZMMIOT-UHFFFAOYSA-N
    • Inchi: 1S/C11H9NS/c1-2-6-10(7-3-1)13-11-8-4-5-9-12-11/h1-9H
    • InChI Key: DWBYVHWWZMMIOT-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CN=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 187.04600
  • Monoisotopic Mass: 187.04557046g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 8
  • Complexity: 389
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 5.3
  • Topological Polar Surface Area: 38.2Ų

Experimental Properties

  • PSA: 38.19000
  • LogP: 3.23280

2-Phenylthiopyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
P228290-50mg
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$ 310.00 2022-06-03
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$ 515.00 2022-06-03
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A2B Chem LLC
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$639.00 2024-04-20

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